Cas no 32811-27-1 (2-methyl-4-oxopentanenitrile)
2-methyl-4-oxopentanenitrile structure
Product Name:2-methyl-4-oxopentanenitrile
CAS No:32811-27-1
MF:C6H9NO
MW:111.141761541367
MDL:MFCD21184617
CID:917294
PubChem ID:12812295
Update Time:2025-04-19
2-methyl-4-oxopentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- pentanenitrile, 2-methyl-4-oxo- (9ci)
- 4-cyano-2-pentanone
- 2-methyl-4-oxopentanenitrile
- DTXSID101309709
- EN300-233641
- AKOS014572448
- DB-288400
- 32811-27-1
- Pentanenitrile, 2-methyl-4-oxo-
- SCHEMBL9735218
- G53237
- CS-0241518
- Z1258995681
-
- MDL： MFCD21184617
- Inchi： 1S/C6H9NO/c1-5(4-7)3-6(2)8/h5H,3H2,1-2H3
- InChI Key： KTCGZVXFIGQRNB-UHFFFAOYSA-N
- SMILES： O=C(C)CC(C#N)C
Computed Properties
- Exact Mass: 111.068413911g/mol
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 40.9Ų
2-methyl-4-oxopentanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-233641-0.05g |
2-methyl-4-oxopentanenitrile |
32811-27-1 | 95% | 0.05g |
$101.0 | 2024-06-19 | |
| Enamine | EN300-233641-0.1g |
2-methyl-4-oxopentanenitrile |
32811-27-1 | 95% | 0.1g |
$152.0 | 2024-06-19 | |
| Enamine | EN300-233641-0.25g |
2-methyl-4-oxopentanenitrile |
32811-27-1 | 95% | 0.25g |
$216.0 | 2024-06-19 | |
| Enamine | EN300-233641-0.5g |
2-methyl-4-oxopentanenitrile |
32811-27-1 | 95% | 0.5g |
$407.0 | 2024-06-19 | |
| Enamine | EN300-233641-1.0g |
2-methyl-4-oxopentanenitrile |
32811-27-1 | 95% | 1.0g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-233641-2.5g |
2-methyl-4-oxopentanenitrile |
32811-27-1 | 95% | 2.5g |
$1034.0 | 2024-06-19 | |
| Enamine | EN300-233641-5.0g |
2-methyl-4-oxopentanenitrile |
32811-27-1 | 95% | 5.0g |
$1530.0 | 2024-06-19 | |
| Enamine | EN300-233641-10.0g |
2-methyl-4-oxopentanenitrile |
32811-27-1 | 95% | 10.0g |
$2269.0 | 2024-06-19 | |
| Enamine | EN300-233641-1g |
2-methyl-4-oxopentanenitrile |
32811-27-1 | 95% | 1g |
$528.0 | 2023-09-15 | |
| Enamine | EN300-233641-5g |
2-methyl-4-oxopentanenitrile |
32811-27-1 | 95% | 5g |
$1530.0 | 2023-09-15 |
2-methyl-4-oxopentanenitrile Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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